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Abstract

Zetomipzomib maleate (KZR-616) is a first-in-class, selective, and irreversible inhibitor of the
immunoproteasome, a key regulator of immune cell function.[1][2] This technical guide provides
an in-depth overview of the in vitro characterization of Zetomipzomib, summarizing its inhibitory
activity, cellular effects, and impact on key signaling pathways. The information presented is
intended to support further research and development of this promising therapeutic agent for
autoimmune diseases.

Mechanism of Action

Zetomipzomib selectively targets the catalytic subunits of the immunoproteasome, with a
primary effect on the LMP7 (5i) and LMP2 (31i) subunits.[3][4] The immunoproteasome is a
specialized form of the proteasome found predominantly in hematopoietic cells, where it plays
a critical role in processing antigens for presentation and regulating inflammatory signaling. By
inhibiting the immunoproteasome, Zetomipzomib modulates the activity of multiple immune cell
types, including T cells, B cells, and plasma cells, thereby reducing the production of pro-
inflammatory cytokines and autoantibodies.[2][5]
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Mechanism of Action of Zetomipzomib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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